Cas no 934329-77-8 (2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE structure

934329-77-8 structure

Product Name:2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE

CAS No:934329-77-8

MF:C₁₄H₁₇BO₃

MW:244.093984365463

MDL:MFCD11227082

CID:1982370

PubChem ID:69400719

Update Time:2024-10-26

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Chemical and Physical Properties

Names and Identifiers

- 2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 2-(1-benzofuran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzofuran
- 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran (ACI)
- 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran
- MB09845
- MFCD11227082
- EN300-365127
- BENZOFURAN-6-BORONIC ACID PINACOL ESTER
- 934329-77-8
- AKOS027393030
- BS-38770
- DA-36843
- F53382
- Z2044739279
- (1-Benzofuran-6-yl)boronic acid pinacol ester
- CS-0175684
- SCHEMBL5314113
- SY248526
- MDL： MFCD11227082
- Inchi： 1S/C14H17BO3/c1-13(2)14(3,4)18-15(17-13)11-6-5-10-7-8-16-12(10)9-11/h5-9H,1-4H3
- InChI Key： MHDVSQAMAAZZEG-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)C=C1

Computed Properties

Exact Mass: 244.1270746g/mol
Monoisotopic Mass: 244.1270746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.6Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 340.0±15.0 °C at 760 mmHg
Flash Point: 159.4±20.4 °C
PSA: 31.60000
LogP: 2.73200
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM219126-1g	2-(Benzofuran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	934329-77-8	97%	1g	$104	2021-08-04
TRC	T303243-10mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran	934329-77-8		10mg	$ 50.00	2022-06-02
TRC	T303243-50mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran	934329-77-8		50mg	$ 115.00	2022-06-02
TRC	T303243-100mg	6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzofuran	934329-77-8		100mg	$ 160.00	2022-06-02
Chemenu	CM219126-1g	2-(Benzofuran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	934329-77-8	97%	1g	$142	2024-07-19
Chemenu	CM219126-5g	2-(Benzofuran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	934329-77-8	97%	5g	$636	2024-07-19
abcr	AB472785-250 mg	(1-Benzofuran-6-yl)boronic acid pinacol ester; .	934329-77-8		250MG	€131.10	2023-07-18
abcr	AB472785-1 g	(1-Benzofuran-6-yl)boronic acid pinacol ester; .	934329-77-8		1g	€241.30	2023-07-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04644-10g	2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE	934329-77-8	95%	10g	$2039	2023-09-07
eNovation Chemicals LLC	Y1000653-5g	2-(1-benzofuran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	934329-77-8	95%	5g	$1450	2024-08-02

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Production Method

Production Method 1

73183-34-3

128851-73-0

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Acetonitrile ; rt → 60 °C; 16 h, 60 °C

Reference

: Pyrimidine sulfamide derivative, preparation method and medical application thereof

, World Intellectual Property Organization, , ,

Production Method 2

73183-34-3

128851-73-0

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 12 h, 130 °C

Reference

: Electroluminescent material based on indole-derivative host and iridium compound dopant for organic electroluminescent device

, Korea, , ,

Production Method 3

73183-34-3

227752-25-2

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 38 h, 80 °C

Reference

: Preparation of 4-carboxypyrazoles as antivirals for treatment of hepatitis C virus (HCV) infection

, World Intellectual Property Organization, , ,

Production Method 4

76-09-5

128868-60-0

128851-73-0

934329-77-8

915412-92-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether ; 1 h, -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; overnight, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt
1.4 Solvents: Dichloromethane ; 4 h, reflux

Reference

: Nanomolar competitive inhibitors of Mycobacterium tuberculosis and Streptomyces coelicolor type II dehydroquinase

Prazeres, Veronica F. V.; Sanchez-Sixto, Cristina; Castedo, Luis; Lamb, Heather; Hawkins, Alastair R.; et al, ChemMedChem, 2007, 2(2), 194-207

Production Method 5

128868-60-0

73183-34-3

128851-73-0

934329-77-8

915412-92-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 18 h, rt → 80 °C

Reference

: 4-Amino-6-heterocyclylpicolinates and 6-amino-2-heterocyclylpyrimidinecarboxylates

, World Intellectual Property Organization, , ,

Production Method 6

62810-43-9

934329-77-8

915412-92-9

Reaction Conditions

1.1 Solvents: Toluene ; 3 h, reflux; reflux → rt
2.1 Reagents: Butyllithium Solvents: Diethyl ether ; 1 h, -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
2.2 Reagents: Trimethyl borate ; -78 °C; overnight, -78 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; rt
2.4 Solvents: Dichloromethane ; 4 h, reflux

Reference

: Nanomolar competitive inhibitors of Mycobacterium tuberculosis and Streptomyces coelicolor type II dehydroquinase

Prazeres, Veronica F. V.; et al, ChemMedChem, 2007, 2(2), 194-207

Production Method 7

7252-83-7

934329-77-8

915412-92-9

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C
1.2 Catalysts: 15-Crown-5 ; 16 h, 130 °C; 130 °C → rt
2.1 Solvents: Toluene ; 3 h, reflux; reflux → rt
3.1 Reagents: Butyllithium Solvents: Diethyl ether ; 1 h, -78 °C; -78 °C → -30 °C; -30 °C → -78 °C
3.2 Reagents: Trimethyl borate ; -78 °C; overnight, -78 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; rt
3.4 Solvents: Dichloromethane ; 4 h, reflux

Reference

: Nanomolar competitive inhibitors of Mycobacterium tuberculosis and Streptomyces coelicolor type II dehydroquinase

Prazeres, Veronica F. V.; et al, ChemMedChem, 2007, 2(2), 194-207

Production Method 8

73183-34-3

128851-73-0

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 12 h, 130 °C

Reference

: Ni-Catalyzed Reductive Dibenzylation of Trifluoromethylalkenes for CF3-Containing All-Carbon Quaternary Center Construction

Chen, Kai; Liu, Qian; Wan, Jinyan; Zhu, Chuan; Feng, Chao, Organic Letters, 2023, 25(32), 5995-6000

Production Method 9

73183-34-3

128851-73-0

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ; overnight, 80 °C

Reference

: Preparation of five membered heterocyclic compounds as STING agonists

, China, , ,

Production Method 10

73183-34-3

128851-73-0

934329-77-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 12 h, 130 °C

Reference

: Preparation of indole-based compounds as organic electroluminescent materials

, World Intellectual Property Organization, , ,

Production Method 11

128868-60-0

128851-73-0

934329-77-8

915412-92-9

Reaction Conditions

Reference

: 4-Amino-6-heterocyclylpicolinates and 6-amino-2-heterocyclylpyrimidinecarboxylates

, United States, , ,

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Raw materials

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Preparation Products

2-(BENZOFURAN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Related Literature

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